Cas no 1260648-82-5 ((2-Methyl-4-(trifluoromethyl)pyrimidin-5-yl)methanol)

(2-Methyl-4-(trifluoromethyl)pyrimidin-5-yl)methanol is a synthetic compound with significant applications in organic synthesis. It exhibits a unique 2-methyl and trifluoromethyl substitution on the pyrimidin-5-yl ring, which enhances its reactivity and selectivity in various chemical transformations. The compound's structural characteristics make it an ideal building block for the synthesis of biologically active molecules, providing researchers with a valuable tool for drug discovery and medicinal chemistry.
(2-Methyl-4-(trifluoromethyl)pyrimidin-5-yl)methanol structure
1260648-82-5 structure
Product Name:(2-Methyl-4-(trifluoromethyl)pyrimidin-5-yl)methanol
CAS No:1260648-82-5
MF:C7H7F3N2O
MW:192.138491868973
CID:1081838
PubChem ID:71748509
Update Time:2025-07-19

(2-Methyl-4-(trifluoromethyl)pyrimidin-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2-Methyl-4-(trifluoromethyl)pyrimidin-5-yl)methanol
    • [2-methyl-4-(trifluoromethyl)pyrimidin-5-yl]methanol
    • OCPUIAMWQGFOEF-UHFFFAOYSA-N
    • SB55983
    • 5-Pyrimidinemethanol, 2-methyl-4-(trifluoromethyl)-
    • DTXSID10857608
    • 1260648-82-5
    • Inchi: 1S/C7H7F3N2O/c1-4-11-2-5(3-13)6(12-4)7(8,9)10/h2,13H,3H2,1H3
    • InChI Key: OCPUIAMWQGFOEF-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CN=C(C)N=1)CO)(F)F

Computed Properties

  • Exact Mass: 192.05104734g/mol
  • Monoisotopic Mass: 192.05104734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 46Ų

(2-Methyl-4-(trifluoromethyl)pyrimidin-5-yl)methanol Pricemore >>

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